N-(3,5-dimethylphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[5-oxo-4-(2-phenylethyl)-[1,2,4]triazolo[4,3-a]quinazolin-1-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H25N5O2S/c1-18-14-19(2)16-21(15-18)28-24(33)17-35-27-30-29-26-31(13-12-20-8-4-3-5-9-20)25(34)22-10-6-7-11-23(22)32(26)27/h3-11,14-16H,12-13,17H2,1-2H3,(H,28,33)
• InChI Key: HODKXOUVVISFMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C3N2C4=CC=CC=C4C(=O)N3CCC5=CC=CC=C5)C
• Molecular Formula: C27H25N5O2S
• Molecular Weight: 483.6 g/mol
• CAS No.: 1111151-44-0

Description

N-(3,5-dimethylphenyl)-2-((5-oxo-4-phenethyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H25N5O2S and its molecular weight is 483.59. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Molecular Structure

The compound is closely related to a class of chemicals that include triazoloquinazolinones and their derivatives, which have been extensively studied for their unique chemical properties and potential applications in various fields of research. For example, the preparation of [1,2,4]triazoloquinazolinium betaines and the investigation of molecular rearrangements in related compounds have provided valuable insights into their structural characteristics and reactivity patterns. These studies are foundational for understanding how such compounds can be synthesized and modified for specific applications, including the potential development of new materials or pharmaceutical agents (Crabb et al., 1999).

Biological Activity

The research into compounds with triazoloquinazoline structures has also extended into evaluating their biological activities. For instance, the synthesis and evaluation of novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides have shown that certain derivatives possess anticancer and antibacterial properties, highlighting their potential as therapeutic agents. The structure-activity relationship (SAR) analyses derived from these studies are crucial for guiding the design of more effective and selective drugs (Berest et al., 2011).

Antihistaminic and Inotropic Activities

Further research into triazoloquinazoline derivatives has revealed their potential in developing new H1-antihistaminic agents. Studies have shown that certain 1-substituted-4-(3-chlorophenyl)-[1,2,4]triazoloquinazolin-5(4H)-ones exhibit significant antihistaminic activity, with some compounds offering comparable efficacy to established drugs while presenting reduced sedative effects, making them promising candidates for allergy treatments (Gobinath et al., 2015). Additionally, the positive inotropic effects observed in certain [1,2,4]triazoloquinazoline derivatives suggest potential applications in treating heart conditions by improving cardiac contractility without inducing significant changes in heart rate (Wu et al., 2012).